Cas no 75480-00-1 (4'-Methylsulfanyl-3,4,5-trichlorobiphenyl)

• Product Name: 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl
• CAS No: 75480-00-1
• MF: C₁₃H₉Cl₃S
• MW: 303.634559392929
• CID: 4993428
• Update Time: 2025-04-23

4'-Methylsulfanyl-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl

• Inchi： 1S/C13H9Cl3S/c1-17-10-4-2-8(3-5-10)9-6-11(14)13(16)12(15)7-9/h2-7H,1H3
• InChI Key： NRPKQTOQMIITQN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=CC=1)SC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 6.5
• Topological Polar Surface Area: 25.3

Additional information on 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl

4'-Methylsulfanyl-3,4,5-trichlorobiphenyl (CAS No. 75480-00-1): A Comprehensive Technical Profile

4'-Methylsulfanyl-3,4,5-trichlorobiphenyl (CAS 75480-00-1) represents an important chlorinated biphenyl derivative that has gained significant attention in specialized chemical applications. This compound belongs to the family of polychlorinated biphenyl (PCB) derivatives, which continue to be subjects of intense research due to their unique physicochemical properties and potential applications in material science.

The molecular structure of 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl features three chlorine atoms at the 3, 4, and 5 positions of one phenyl ring, combined with a methylsulfanyl group at the 4' position of the second phenyl ring. This specific substitution pattern contributes to its distinct electronic properties and molecular interactions, making it particularly interesting for researchers studying structure-activity relationships in aromatic systems.

Recent scientific literature highlights growing interest in PCB derivatives like 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl for their potential in advanced material development. Researchers are particularly focused on how the methylsulfanyl group influences the compound's electronic characteristics, which could have implications for organic semiconductor applications. This aligns with current industry trends toward developing more efficient organic electronic materials for next-generation devices.

From a synthetic chemistry perspective, 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl serves as a valuable intermediate in the preparation of more complex molecular architectures. Its trichlorinated ring system offers multiple sites for further functionalization, while the methylsulfanyl moiety provides an additional handle for chemical modification. These features make it particularly useful in medicinal chemistry research and material science applications where precise control over molecular properties is required.

The compound's physicochemical properties have been the subject of several recent studies. With a molecular weight of 313.63 g/mol and specific lipophilic character imparted by both the chlorine atoms and methylsulfanyl group, 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl demonstrates interesting solubility characteristics that vary significantly with solvent polarity. This behavior is particularly relevant for researchers developing new crystallization techniques or studying molecular self-assembly processes.

In analytical chemistry applications, 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl has been used as a reference standard in chromatographic methods due to its distinctive retention characteristics. The compound's unique combination of chlorine and sulfur substituents makes it particularly useful for method development in HPLC and GC-MS analyses, especially when working with complex mixtures of halogenated compounds.

Environmental scientists have shown interest in PCB derivatives like 75480-00-1 for understanding structure-degradation relationships. While not classified as environmentally persistent, the compound serves as a model for studying how specific functional groups influence the environmental fate of chlorinated aromatics. This research aligns with current priorities in green chemistry and sustainable material design.

The commercial availability of 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl has increased in recent years to meet growing demand from research institutions. Suppliers typically offer the compound with high purity (>97%) for research purposes, with pricing reflecting its specialized nature and the complexity of its synthesis. Current market trends suggest steady demand from academic and industrial researchers working in materials science and chemical biology applications.

From a safety perspective, standard laboratory precautions are recommended when handling 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl. While not classified as hazardous under normal research conditions, proper personal protective equipment should be used, consistent with general laboratory safety protocols for organic compounds. Researchers should consult the most recent safety data sheets for specific handling recommendations.

Future research directions for 4'-Methylsulfanyl-3,4,5-trichlorobiphenyl may explore its potential in catalysis and coordination chemistry, where the sulfur-containing moiety could serve as a ligand for metal centers. Additionally, its electronic properties make it a candidate for investigation in organic photovoltaics and other energy-related applications, areas that continue to attract significant research funding worldwide.

For researchers seeking alternatives or related compounds, the chemical space around PCB derivatives offers numerous options with varying substitution patterns. Compounds with different halogenation patterns or alternative sulfur-containing functional groups may provide complementary properties for specific applications, highlighting the versatility of this chemical class in advanced research and development.